Cas no 19410-53-8 (8-amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 19410-53-8
• MF: C₇H₉N₅O₂
• MW: 195.178660154343
• MDL: MFCD00091872
• CID: 908090
• PubChem ID: 95034
• Update Time: 2025-04-19

8-amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-amino-1,3-dimethyl-3,9-dihydro-1H-purine-2,6-dione
• 8-amino-1,3-dimethyl-7H-purine-2,6-dione
• 1H-purine-2,6-dione, 8-amino-3,7-dihydro-1,3-dimethyl-
• 1H-purine-2,6-dione, 8-amino-3,9-dihydro-1,3-dimethyl-
• 8-Amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 8-amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• Oprea1_442990
• AKOS001309736
• Z220517764
• EN300-2805562
• ZZESAIGPDOBLKZ-UHFFFAOYSA-N
• 8-AMINO-1,3-DIMETHYL-2,3,6,9-TETRAHYDRO-1H-PURINE-2,6-DIONE
• 19410-53-8
• NSC 14357
• 1rs2
• 8-Aminotheophylline
• AKOS002305601
• 8-Aminoteofiliny
• Oprea1_659892
• DB01778
• NS00071577
• DTXSID20173028
• Theophylline, 8-amino-
• SR-01000473399-1
• NSC-14357
• Q27452601
• 8-Aminoteofiliny [Polish]
• 8-Amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione #
• STK143103
• CHEMBL298737
• 8-AMINO-1,3-DIMETHYL-3,7-DIHYDROPURINE-2,6-DIONE
• Oprea1_298061
• NSC14357
• SCHEMBL1400610
• PD060245
• SR-01000473399
• CCG-18994
• EU-0042791
• 7H-Purine-2,6(1H,3H)-dione, 8-amino-1,3-dimethyl-

• MDL： MFCD00091872
• Inchi： 1S/C7H9N5O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H3,8,9,10)
• InChI Key： ZZESAIGPDOBLKZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 195.07577
• Monoisotopic Mass: 195.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• PSA: 95.32